Cas no 96548-86-6 (6-amino-7H-Purine-7-propanenitrile)

96548-86-6 structure
Product name:6-amino-7H-Purine-7-propanenitrile
CAS No:96548-86-6
MF:C8H8N6
MW:188.189319610596
CID:1123343
6-amino-7H-Purine-7-propanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 6-amino-7H-Purine-7-propanenitrile
- 7H-Purine-7-propanenitrile, 6-amino-
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- Inchi: 1S/C8H8N6/c9-2-1-3-14-5-13-8-6(14)7(10)11-4-12-8/h4-5H,1,3H2,(H2,10,11,12)
- InChI Key: HRJDVWYYVAUBTJ-UHFFFAOYSA-N
- SMILES: N1(CCC#N)C2C(=NC=NC=2N)N=C1
Experimental Properties
- Density: 1.53±0.1 g/cm3(Predicted)
- Boiling Point: 505.6±60.0 °C(Predicted)
- pka: 4.47±0.30(Predicted)
6-amino-7H-Purine-7-propanenitrile Related Literature
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Iain McKenzie,Paul W. Percival,Jason A. C. Clyburne Chem. Commun., 2005, 1134-1136
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Ali Reza Sardarian,Iman Dindarloo Inaloo RSC Adv., 2015,5, 76626-76641
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Yuye Wang,Shiyue Liu,Tiankai Zhang,Hengji Cong,Yuanyuan Wei,Jianbin Xu,Yi-Ping Ho,Siu-Kai Kong,Ho-Pui Ho Lab Chip, 2019,19, 3870-3879
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J. Spencer Braithwaite,C. Richard A. Catlow,John H. Harding,Julian D. Gale Phys. Chem. Chem. Phys., 2000,2, 3841-3846
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